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Compound of Interest

Compound Name: (+)-Turmerone

Cat. No.: B1667624

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for (+)-Turmerone, including operational and disposal plans, to ensure laboratory
safety and build trust through value beyond the product itself.

Quantitative Data Summary

While specific occupational exposure limits such as Permissible Exposure Limits (PELs) or
Threshold Limit Values (TLVs) have not been established for (+)-Turmerone, the following
table summarizes its key chemical and physical properties for easy reference.[1]
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Property Value

Molecular Formula C15H200

Molecular Weight 216.32 g/mol

Appearance Yellow 0il[2]

Boiling Point Not determined

Flash Point Not applicable

Solubility Soluble in methanol or DMSO[2]

Skin Sensitization, Category 1; Eye lrritation,
o Category 2; Hazardous to the aquatic
GHS Classification ] ]
environment, long-term (Chronic) - Category

Chronic 2[3][4][5]

Personal Protective Equipment (PPE)

To ensure the safety of personnel when handling (+)-Turmerone, the following personal
protective equipment is mandatory:

» Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EV) or NIOSH (US) standards.[4]

e Hand Protection: Use chemical-resistant, impervious gloves. Gloves must be inspected prior
to use.[4][6]

» Body Protection: Alab coat is required to prevent skin contact. For larger quantities or in
situations with a higher risk of splashing, wear fire/flame resistant and impervious clothing.[4]

o Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
use a suitable respirator.[1]

Procedural, Step-by-Step Guidance

Handling and Storage:
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Ventilation: Handle (+)-Turmerone in a well-ventilated area, preferably within a chemical
fume hood.[4][6]

Avoid Contact: Take measures to avoid contact with skin and eyes, as well as inhalation of
any mists or vapors.[4][6]

Ignition Sources: Keep away from heat and all sources of ignition. Use non-sparking tools to
prevent fire caused by electrostatic discharge.[4][6]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep it
separate from foodstuff containers and incompatible materials such as strong oxidizing
agents.[1][4][6] The recommended storage temperature is 2-8 °C.[7]

Spill Management:
Evacuate: Evacuate personnel from the immediate spill area.
Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[4][6]

Absorb: Absorb the spill with an inert material such as sand or earth.[1]

Collect: Collect the absorbed material and any contaminated soil into a suitable, labeled
container for disposal. Use spark-proof tools and explosion-proof equipment during
collection.[4][6]

Decontaminate: Clean the spill area thoroughly.
First Aid Measures:

» Eye Contact: Immediately rinse with pure water for at least 15 minutes. If symptoms persist,
consult a doctor.[6][8]

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap
and plenty of water. If skin irritation or a rash occurs, seek medical attention.[1][6][8]
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 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration and seek immediate medical attention.[6]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4][6]

Disposal Plan:

o Waste Collection: Collect waste (+)-Turmerone and contaminated materials in suitable,
closed, and clearly labeled containers.

e Environmental Precaution: Avoid release into the environment.[4][5] Do not discharge into
sewer systems.[4][6]

o Disposal Method: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4][6]

o Regulatory Compliance: Dispose of the contents and container in accordance with all
applicable local, regional, national, and international regulations.[4][5][8]

» Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning. Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill.[4][6]

Experimental Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for safely handling (+)-Turmerone.
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Safe Handling Workflow for (+)-Turmerone
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Click to download full resolution via product page

Caption: General laboratory workflow for handling (+)-Turmerone.
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Emergency Response for (+)-Turmerone Spill
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Caption: Decision workflow for responding to a (+)-Turmerone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-turmerone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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